2,6-Difluoro-3-methoxybenzamide

• IUPAC Name: 2,6-difluoro-3-methoxybenzamide
• InChI: InChI=1S/C8H7F2NO2/c1-13-5-3-2-4(9)6(7(5)10)8(11)12/h2-3H,1H3,(H2,11,12)
• InChI Key: JWQAQJXFEPQZIV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)F)C(=O)N)F
• Molecular Formula: C8H7F2NO2
• DSSTOX Substance ID: DTXSID001303334
• Molecular Weight: 187.14 g/mol
• CAS RN: 886498-26-6

Description

2,6-Difluoro-3-methoxybenzamide is a chemical compound with the molecular formula C8H7F2NO2. It has a molecular weight of 187.15. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

A conformational analysis and molecular docking study comparing this compound (DFMBA) with 3-methoxybenzamide (3-MBA) has been undertaken. For the isolated molecules, the calculations reveal that the presence of the fluorine atoms in DFMBA is responsible for its non-planarity, with a dihedral angle of -27° between the carboxamide and the aromatic ring.

Physical And Chemical Properties Analysis

This compound is a solid powder at ambient temperature.

Scientific Research Applications

Allosteric Inhibition and Antibacterial Properties

2,6-Difluoro-3-methoxybenzamide (DFMBA) has been extensively studied for its role in inhibiting FtsZ, a protein crucial for bacterial cell division, particularly in Staphylococcus aureus. Research by Barbier et al. (2023) revealed that the fluorine atoms in DFMBA contribute to its non-planarity, enhancing its ability to fit into the allosteric pocket of FtsZ. This interaction is critical for its antibacterial properties, as modifications to the carboxamide group in related compounds led to a loss of activity (Barbier, Dumitrescu, Lina, Queneau, & Soulère, 2023). Similarly, Haydon et al. (2010) identified other potent antistaphylococcal compounds with improved pharmaceutical properties by exploring the structure−activity relationships of this compound analogues (Haydon et al., 2010).

Chemical Synthesis and Modification

In the field of chemical synthesis, DFMBA and its derivatives have been involved in various studies. A study by Chiodini et al. (2015) on 3-substituted 2,6-difluorobenzamides highlighted the synthesis of potent antistaphylococcal compounds using modifications of DFMBA. This research explored the structure-activity relationship, leading to new potential antibacterial agents (Chiodini et al., 2015). Additionally, Xu et al. (2018) demonstrated the use of DFMBA in Rhodium(III)-catalyzed chemodivergent annulations, highlighting its versatility in complex chemical reactions (Xu, Zheng, Yang, & Li, 2018).

Pharmaceutical and Industrial Applications

In the pharmaceutical industry, DFMBA has been utilized in the synthesis of various compounds. For instance, Yang et al. (2018) reported on the efficient production of 2,6-difluorobenzamide using a recombinant Escherichia coli expressing a nitrile hydratase from Aurantimonas manganoxydans. This process was optimized for key parameters like temperature and pH, showcasing the industrial relevance of DFMBA in biocatalytic processes (Yang, Pei, Xu, Wu, & Yang, 2018). Gao et al. (2018) synthesized carbon-11-labeled CK1 inhibitors using DFMBA derivatives for potential PET radiotracers in Alzheimer's disease imaging (Gao, Wang, & Zheng, 2018).

Mechanism of Action

Target of Action

The primary target of 2,6-Difluoro-3-methoxybenzamide is the bacterial cell division protein, FtsZ . FtsZ is a key protein that organizes division in most bacteria and has been identified as a promising target for antimicrobial development .

Mode of Action

This compound interacts with FtsZ by inhibiting its function . The compound exhibits strong hydrophobic interactions with several key residues of the allosteric pocket of FtsZ . Specifically, the 2-fluoro substituent interacts with residues Val203 and Val297, and the 6-fluoro group interacts with the residue Asn263 . The carboxamide group of the compound forms critical hydrogen bonds with the residues Val207, Leu209, and Asn263 .

Biochemical Pathways

The compound affects the biochemical pathway involving FtsZ, a GTPase responsible for bacterial cell division . By inhibiting FtsZ, the compound disrupts the normal cell division process, leading to the death of the bacteria .

Pharmacokinetics

The compound’s effectiveness against methicillin-resistant staphylococcus aureus (mrsa) suggests it has sufficient bioavailability to reach its target .

Result of Action

The inhibition of FtsZ by this compound results in the disruption of bacterial cell division . This leads to the death of the bacteria, making the compound an effective antimicrobial agent .

Safety and Hazards

The safety information for 2,6-Difluoro-3-methoxybenzamide includes several hazard statements: H302, H315, H319, H335. Precautionary statements include P260, P271, and P280. The signal word for this compound is “Warning” and it is represented by the GHS07 pictogram.

Future Directions

The importance of the 2,6-difluoro-3-methoxybenzamide motif for FtsZ allosteric inhibition has been studied. The research indicates that the presence of the fluorine atoms in DFMBA is responsible for its non-planarity, which could have implications for future research and applications.

Biochemical Analysis

Biochemical Properties

2,6-Difluoro-3-methoxybenzamide has been found to interact with several key enzymes and proteins. Molecular docking studies have highlighted strong hydrophobic interactions between the difluoroaromatic ring of this compound and several key residues of the allosteric pocket . These interactions are particularly notable between the 2-fluoro substituent and residues Val203 and Val297, and between the 6-fluoro group and the residues Asn263 .

Cellular Effects

It has been suggested that the compound may influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules and potential influence on enzyme activity and gene expression . The compound’s non-planar conformation allows it to interact more easily with proteins, as seen in co-crystallized complexes with FtsZ .